Cas no 1803583-72-3 ((2-Aminoethyl)(2,2-difluoroethyl)methylamine hydrochloride)

• Product Name: (2-Aminoethyl)(2,2-difluoroethyl)methylamine hydrochloride
• CAS No: 1803583-72-3
• MF: C₅H₁₃ClF₂N₂
• MW: 174.619927167892
• CID: 4776920
• PubChem ID: 75481103
• Update Time: 2025-06-08

(2-Aminoethyl)(2,2-difluoroethyl)methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-aminoethyl)(2,2-difluoroethyl)methylamine hydrochloride
• (2-Aminoethyl)(2,2-difluoroethyl)methylamine hydrochloride

• Inchi： 1S/C5H12F2N2.ClH/c1-9(3-2-8)4-5(6)7;/h5H,2-4,8H2,1H3;1H
• InChI Key： HQISWFYTSZGMMD-UHFFFAOYSA-N
• SMILES： Cl.FC(CN(C)CCN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 68
• Topological Polar Surface Area: 29.3

Additional information on (2-Aminoethyl)(2,2-difluoroethyl)methylamine hydrochloride

Latest Research Brief on (2-Aminoethyl)(2,2-difluoroethyl)methylamine hydrochloride (CAS: 1803583-72-3) in Chemical Biology and Pharmaceutical Applications

The compound (2-Aminoethyl)(2,2-difluoroethyl)methylamine hydrochloride (CAS: 1803583-72-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug development.

Recent studies have highlighted the role of (2-Aminoethyl)(2,2-difluoroethyl)methylamine hydrochloride as a key intermediate in the synthesis of novel bioactive molecules. Its incorporation into drug candidates has been shown to enhance pharmacokinetic properties, such as improved solubility and metabolic stability. Researchers have utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of this compound in various synthetic pathways.

In the context of mechanism of action, preliminary in vitro studies suggest that derivatives of (2-Aminoethyl)(2,2-difluoroethyl)methylamine hydrochloride exhibit promising activity against specific enzyme targets involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of kinase activity, paving the way for potential applications in autoimmune diseases and oncology.

Furthermore, the compound's fluorine-containing moiety has been a focal point in recent research, as it contributes to enhanced binding affinity and selectivity in target interactions. Computational modeling studies have provided insights into the molecular interactions of this compound with biological targets, offering a rational basis for further structural optimization.

Despite these promising findings, challenges remain in scaling up the synthesis of (2-Aminoethyl)(2,2-difluoroethyl)methylamine hydrochloride for industrial applications. Recent efforts have focused on developing greener synthetic routes to improve yield and reduce environmental impact. A 2024 patent application disclosed an innovative catalytic process that significantly enhances the efficiency of its production while maintaining high purity standards.

In conclusion, (2-Aminoethyl)(2,2-difluoroethyl)methylamine hydrochloride represents a versatile building block in pharmaceutical chemistry with growing importance in drug discovery. Ongoing research continues to explore its full potential, particularly in the development of next-generation therapeutics for complex diseases. Future studies are expected to focus on in vivo validation of its therapeutic candidates and further optimization of its physicochemical properties for clinical translation.